N'~2~-[(E)-1-(3-NITROPHENYL)METHYLIDENE]NAPHTHO[2,1-B]FURAN-2-CARBOHYDRAZIDE
N'~2~-[(E)-1-(3-NITROPHENYL)METHYLIDENE]NAPHTHO[2,1-B]FURAN-2-CARBOHYDRAZIDE
N-[(3-nitrophenyl)methylideneamino]-2-benzo[e]benzofurancarboxamide is a naphthofuran.
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0920725
InChI:
InChI=1S/C20H13N3O4/c24-20(22-21-12-13-4-3-6-15(10-13)23(25)26)19-11-17-16-7-2-1-5-14(16)8-9-18(17)27-19/h1-12H,(H,22,24)/b21-12+
SMILES:
C1=CC=C2C(=C1)C=CC3=C2C=C(O3)C(=O)NN=CC4=CC(=CC=C4)[N+](=O)[O-]
Molecular Formula:
C20H13N3O4
Molecular Weight:
359.3 g/mol
N'~2~-[(E)-1-(3-NITROPHENYL)METHYLIDENE]NAPHTHO[2,1-B]FURAN-2-CARBOHYDRAZIDE
CAS No.:
Cat. No.: VC0920725
Molecular Formula: C20H13N3O4
Molecular Weight: 359.3 g/mol
* For research use only. Not for human or veterinary use.
![N'~2~-[(E)-1-(3-NITROPHENYL)METHYLIDENE]NAPHTHO[2,1-B]FURAN-2-CARBOHYDRAZIDE -](/images/no_structure.jpg)
Specification
| Description | N-[(3-nitrophenyl)methylideneamino]-2-benzo[e]benzofurancarboxamide is a naphthofuran. |
|---|---|
| Molecular Formula | C20H13N3O4 |
| Molecular Weight | 359.3 g/mol |
| IUPAC Name | N-[(E)-(3-nitrophenyl)methylideneamino]benzo[e][1]benzofuran-2-carboxamide |
| Standard InChI | InChI=1S/C20H13N3O4/c24-20(22-21-12-13-4-3-6-15(10-13)23(25)26)19-11-17-16-7-2-1-5-14(16)8-9-18(17)27-19/h1-12H,(H,22,24)/b21-12+ |
| Standard InChI Key | HSDFDMSYAUCFSY-CIAFOILYSA-N |
| Isomeric SMILES | C1=CC=C2C(=C1)C=CC3=C2C=C(O3)C(=O)N/N=C/C4=CC(=CC=C4)[N+](=O)[O-] |
| SMILES | C1=CC=C2C(=C1)C=CC3=C2C=C(O3)C(=O)NN=CC4=CC(=CC=C4)[N+](=O)[O-] |
| Canonical SMILES | C1=CC=C2C(=C1)C=CC3=C2C=C(O3)C(=O)NN=CC4=CC(=CC=C4)[N+](=O)[O-] |
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